Cas no 36610-45-4 (Octadecanoic acid, nonadecyl ester)

• Product Name: Octadecanoic acid, nonadecyl ester
• CAS No: 36610-45-4
• MF: C₃₇H₇₄O₂
• MW: 550.982272624969
• CID: 2355782
• Update Time: 2022-07-27

Octadecanoic acid, nonadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, nonadecyl ester

• Inchi： 1S/C37H74O2/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-39-37(38)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： VZFUERRTTNSMCT-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCCCCC)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 6.1